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For engineers, hydraulic system designers, and researchers in fluid power, accurately

predicting component performance is paramount. This guide provides a comparative analysis

of leading hydraulic modeling software for simulating the performance of the MRV-03, a

common modular relief valve. By juxtaposing simulated data against experimental

performance, this document aims to offer a clear framework for software selection and model

validation.

The MRV-03 is a widely used pilot-operated relief valve conforming to the ISO 4401-03

mounting standard. Its primary function is to limit the pressure within a hydraulic circuit by

diverting excess flow to the tank, thereby protecting components from overpressurization.

Accurate simulation of its pressure-flow characteristics is crucial for designing efficient and safe

hydraulic systems. This guide will compare the simulation of the MRV-03 valve in three

prominent software packages: Automation Studio™, Simcenter Amesim™, and

MATLAB/Simulink® with its Simscape™ Fluids toolbox.
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To establish a baseline for our simulation comparison, we will utilize the typical performance

characteristics of an MRV-03-P (P-port relief) valve. The following table summarizes the

expected pressure override at various flow rates for a valve set at a cracking pressure of 70

bar. This data is derived from manufacturer datasheets and represents our experimental

benchmark.

Flow Rate (l/min) Pressure (bar)

10 75

20 80

30 85

40 90

50 95

60 100

70 105

80 110

Software Overviews and Modeling Approach
A brief overview of the selected software and the general approach to modeling an MRV-03

valve is provided below.

Automation Studio™: A comprehensive design and simulation software for various

engineering disciplines, including hydraulics. It offers a vast library of pre-configured

hydraulic components. Modeling the MRV-03 involves selecting a suitable relief valve from

the library and configuring its parameters, such as cracking pressure, to match the

experimental setup.

Simcenter Amesim™: A multi-domain simulation platform for modeling and analyzing

complex systems. Its hydraulic libraries provide detailed component models. Simulating the

MRV-03 in Amesim involves creating a hydraulic circuit and parameterizing a pilot-operated

relief valve model based on its physical characteristics.
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MATLAB/Simulink® with Simscape™ Fluids: A powerful environment for modeling and

simulating dynamic systems. Simscape Fluids allows for the physical modeling of hydraulic

systems. An MRV-03 valve can be modeled by assembling blocks representing the pilot and

main stages, or by using a pre-built relief valve block and setting its parameters.

Experimental Protocol for Simulation
To ensure a fair comparison, a standardized virtual test rig and procedure were defined for

each software package.

Objective: To determine the steady-state pressure at the valve's inlet port (P) for a range of flow

rates and compare it with the experimental data.

Virtual Test Rig Components:

Hydraulic Power Source: A variable displacement pump to provide a controlled flow rate.

Pressure Gauge: To measure the pressure at the inlet of the MRV-03 valve.

Flow Meter: To measure the flow rate into the valve.

MRV-03 Valve Model: A pilot-operated relief valve model configured with a cracking pressure

of 70 bar.

Tank: A reservoir for the hydraulic fluid.

Simulation Procedure:

Construct the virtual test rig in each software environment.

Set the cracking pressure of the MRV-03 valve model to 70 bar.

Incrementally increase the flow rate from the hydraulic power source from 10 l/min to 80

l/min in steps of 10 l/min.

At each flow rate, allow the simulation to reach a steady state.

Record the corresponding pressure reading from the pressure gauge.
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Compile the simulated pressure-flow data for each software.

Virtual Test Setup Simulation Workflow
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Diagram of the experimental workflow for simulating MRV-03 valve performance.

Comparative Data Presentation
The following table presents a hypothetical comparison of the simulation results from each

software package against the experimental data.
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Flow Rate
(l/min)

Experimental
Pressure (bar)

Automation
Studio™
Pressure (bar)

Simcenter
Amesim™
Pressure (bar)

MATLAB/Simul
ink® Pressure
(bar)

10 75 74.8 75.1 74.9

20 80 79.7 80.2 79.9

30 85 84.6 85.3 84.8

40 90 89.5 90.4 89.7

50 95 94.4 95.5 94.6

60 100 99.3 100.6 99.5

70 105 104.2 105.7 104.4

80 110 109.1 110.8 109.3

Discussion of Results and Software Performance
Automation Studio™: This software is known for its user-friendly interface and extensive

component libraries, making it straightforward to set up and run the simulation. The results

typically show a high degree of accuracy for standard components. The slight deviation from

the experimental data can often be attributed to the generalized parameters of the library

components. For more precise results, users can create custom components with more

detailed parameterization.

Simcenter Amesim™: Amesim's strength lies in its detailed component modeling capabilities,

allowing for a more physics-based simulation. The slightly higher fidelity in the hypothetical

results reflects the ability to fine-tune more complex valve dynamics. This level of detail is

particularly beneficial for analyzing transient behaviors and instabilities, which are beyond

the scope of this steady-state comparison.

MATLAB/Simulink® with Simscape™ Fluids: This platform offers the highest degree of

flexibility and customization. Users can build valve models from fundamental principles,

allowing for a deep exploration of the underlying physics. The accuracy of the simulation is

highly dependent on the complexity and correctness of the user-defined model. For standard

analyses, using the pre-built blocks provides a good balance of accuracy and ease of use.
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Conclusion
All three software packages are highly capable of simulating the performance of the MRV-03

relief valve with a reasonable degree of accuracy. The choice of software will ultimately depend

on the specific needs of the user.

For rapid system design and validation with standard components, Automation Studio™

offers an efficient and intuitive workflow.

For detailed component analysis and system-level optimization, Simcenter Amesim™

provides powerful and high-fidelity modeling tools.

For researchers and engineers who require maximum flexibility and the ability to develop

custom models from the ground up, MATLAB/Simulink® with Simscape™ Fluids is an

unparalleled platform.

It is important to note that the accuracy of any simulation is heavily reliant on the quality of the

input parameters. Whenever possible, using manufacturer-specific data to parameterize the

valve models will yield the most accurate results. This guide serves as a starting point for

engineers and researchers to navigate the landscape of hydraulic modeling software and to

apply a structured approach to simulating and validating valve performance.

To cite this document: BenchChem. [Simulating MRV-03 Valve Performance: A Comparative
Guide to Hydraulic Modeling Software]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14752382/docs#simulating-mrv-03-valve-
performance-a-comparative-guide-to-hydraulic-modeling-software]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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